Cas no 61343-12-2 (2-Azaspiro[4.4]nonane-1,3-dione, 2-(4-nitrophenyl)-)

• Product Name: 2-Azaspiro[4.4]nonane-1,3-dione, 2-(4-nitrophenyl)-
• CAS No: 61343-12-2
• MF: C₁₄H₁₄N₂O₄
• MW: 274.271963596344
• CID: 483196
• PubChem ID: 2796286
• Update Time: 2025-04-19

2-Azaspiro[4.4]nonane-1,3-dione, 2-(4-nitrophenyl)- Chemical and Physical Properties

Names and Identifiers

• 2-Azaspiro[4.4]nonane-1,3-dione, 2-(4-nitrophenyl)-
• 2-(4-nitrophenyl)-2-azaspiro[4.4]nonane-1,3-dione
• 61343-12-2
• DTXSID50383830
• Oprea1_375497

• Inchi： 1S/C14H14N2O4/c17-12-9-14(7-1-2-8-14)13(18)15(12)10-3-5-11(6-4-10)16(19)20/h3-6H,1-2,7-9H2
• InChI Key： RPRRXROWECGSFS-UHFFFAOYSA-N
• SMILES： O=C1C2(CC(N1C1C=CC(=CC=1)[N+](=O)[O-])=O)CCCC2

Computed Properties

• Exact Mass: 274.09542
• Monoisotopic Mass: 274.09535693g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 20
• Rotatable Bond Count: 1
• Complexity: 443
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 83.2Ų

Experimental Properties

• PSA: 80.52